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Compound of Interest

Compound Name: Bzo-chmoxizid

Cat. No.: B13850455 Get Quote

Disclaimer: Bzo-chmoxizid (CAS 1048973-67-6), also known as CHM-MDA-19, is a novel

synthetic cannabinoid intended for research and forensic applications only.[1] It is not for

human or veterinary use. The toxicological properties of this compound are not fully

characterized.[2][3] All handling and disposal must be conducted with caution, adhering to strict

laboratory safety protocols and in compliance with all applicable federal, state, and local

regulations. A specific, validated chemical deactivation protocol for Bzo-chmoxizid is not

publicly available; therefore, the following procedures are based on best practices for the

disposal of hazardous and potent research chemicals.

This guide provides essential logistical information for the proper operational handling and

disposal of Bzo-chmoxizid, ensuring the safety of laboratory personnel and regulatory

compliance.

Chemical and Physical Properties
Proper handling and storage procedures are informed by the known physical and chemical

properties of the substance. All personnel must be familiar with this data before beginning any

work.
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Property Value Source

CAS Number 1048973-67-6 [1]

Synonyms CHM-MDA-19 [1]

Molecular Formula C₂₂H₂₃N₃O₂

Formula Weight 361.4 g/mol

Appearance Crystalline Solid

Storage Store at -20°C

Stability
≥ 5 years (under specified

storage)

Solubility
DMF: 3 mg/ml; DMSO: 2

mg/ml; Ethanol: 2 mg/ml

Hazard Assessment and Personal Protective
Equipment (PPE)
Given the lack of comprehensive hazard data, Bzo-chmoxizid should be treated as a potent,

hazardous substance. A thorough risk assessment must be conducted before handling. The

Safety Data Sheet (SDS) for a related analogue, BZO-4en-POXIZID, classifies it as causing

skin, eye, and potential respiratory irritation. Therefore, robust protective measures are

mandatory.
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PPE Category Item Specification

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

handling area.

Body Protection Laboratory Coat

Fully buttoned. Consider a

disposable gown for handling

larger quantities.

Respiratory Protection
Fume Hood or Ventilated

Enclosure

All handling of solid Bzo-

chmoxizid or its solutions must

occur within a certified

chemical fume hood to prevent

inhalation.

Experimental Protocol: Waste Handling and
Segregation
The primary method for disposal of Bzo-chmoxizid is through a licensed hazardous waste

management service. On-site chemical treatment or neutralization is not recommended without

a validated protocol. The following steps detail the procedure for preparing the waste for

collection.

3.1. Waste Identification and Segregation Proper segregation is the most critical step to ensure

safe disposal and regulatory compliance. Incompatible waste streams must never be mixed.

Step 1: Identify Waste Streams. Determine the form of the Bzo-chmoxizid waste:

Solid Waste: Unused or expired pure compound, contaminated PPE (gloves, wipes),

contaminated labware (e.g., weigh boats, pipette tips).

Liquid Waste (Non-halogenated): Bzo-chmoxizid dissolved in solvents like ethanol,

methanol, DMF, or DMSO.
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Liquid Waste (Aqueous): While Bzo-chmoxizid is poorly soluble in aqueous solutions, any

contaminated buffers or aqueous media must be treated as hazardous.

Sharps Waste: Contaminated needles, syringes, or broken glass.

Step 2: Use Designated Waste Containers.

Use separate, clearly labeled, and chemically compatible hazardous waste containers for

each waste stream.

Containers must have a secure, tight-fitting lid that remains closed except when adding

waste.

Do not use food-grade containers.

3.2. Waste Accumulation and Labeling

Step 3: Accumulate Waste.

Collect waste in the designated containers at or near the point of generation, in an area

known as a Satellite Accumulation Area (SAA).

Do not overfill containers; allow for vapor expansion (typically fill to 80-90% capacity).

Step 4: Label Containers Correctly. As soon as the first drop of waste is added, the container

must be labeled. The label must include:

The words "Hazardous Waste".

Full chemical names of all components (e.g., "Bzo-chmoxizid," "Methanol"). Do not use

abbreviations.

The approximate percentage of each component.

Relevant hazard pictograms (e.g., irritant, toxic).

The date accumulation started.

3.3. Storage and Disposal
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Step 5: Store Waste Safely. Store sealed waste containers in the SAA, ensuring they are

within secondary containment to control potential spills.

Step 6: Arrange for Professional Disposal. Contact your institution's Environmental Health

and Safety (EHS) office to schedule a pickup. Waste will be managed by a licensed

hazardous waste disposal vendor in accordance with EPA Resource Conservation and

Recovery Act (RCRA) regulations. Under no circumstances should Bzo-chmoxizid waste be

disposed of down the drain or in regular trash.

Mandatory Visualizations
The following diagrams illustrate the decision-making and procedural workflows for the proper

disposal of Bzo-chmoxizid.
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Caption: Waste characterization and segregation workflow for Bzo-chmoxizid.
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Disposal Procedure

Step 1: Segregate Waste
(Solid, Liquid, Sharps)

Step 2: Use Correct, Labeled
Hazardous Waste Container

Step 3: Keep Container Securely Closed
in Satellite Accumulation Area

Step 4: Store in
Secondary Containment

Step 5: Contact EHS Office
for Waste Pickup

Final Disposal by Licensed
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Step-by-step operational plan for compliant Bzo-chmoxizid disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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